Cas no 95091-04-6 (Sodium (S)-1-phenylethanesulfinate)

• Product Name: Sodium (S)-1-phenylethanesulfinate
• CAS No: 95091-04-6
• MF: C₈H₉NaO₂S
• MW: 192.2106320858
• CID: 6782206
• PubChem ID: 23678796
• Update Time: 2024-04-26

Sodium (S)-1-phenylethanesulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium (S)-1-phenylethanesulfinate
• CS-0530359
• Sodium (S)-1-phenylethane-1-sulfinate
• 95091-04-6

• Inchi： 1S/C8H10O2S.Na/c1-7(11(9)10)8-5-3-2-4-6-8;/h2-7H,1H3,(H,9,10);/q;+1/p-1/t7-;/m0./s1
• InChI Key： RPQSTONAXPRRDM-FJXQXJEOSA-M
• SMILES： S([C@@H](C)C1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 192.02209498g/mol
• Monoisotopic Mass: 192.02209498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų